Cas no 56966-55-3 (Benzenamine, 3-chloro-4-(4-methylphenoxy)-)

Benzenamine, 3-chloro-4-(4-methylphenoxy)- structure
56966-55-3 structure
Product Name:Benzenamine, 3-chloro-4-(4-methylphenoxy)-
CAS No:56966-55-3
MF:C13H12ClNO
MW:233.693482398987
CID:347204
PubChem ID:13670477
Update Time:2025-04-19

Benzenamine, 3-chloro-4-(4-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-chloro-4-(4-methylphenoxy)-
    • 3-chloro-4-(4-methylphenoxy)aniline
    • A1-05075
    • SCHEMBL5583563
    • 56966-55-3
    • AKOS000100260
    • DTXSID40546331
    • Inchi: 1S/C13H12ClNO/c1-9-2-5-11(6-3-9)16-13-7-4-10(15)8-12(13)14/h2-8H,15H2,1H3
    • InChI Key: DDTQHROTTBWWTI-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1OC1C=CC(C)=CC=1)N

Computed Properties

  • Exact Mass: 233.06086
  • Monoisotopic Mass: 233.0607417g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • PSA: 35.25
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